Cas no 1060811-26-8 (2-Bromo-6-chloroisonicotinic Acid)

2-Bromo-6-chloroisonicotinic Acid is a halogenated derivative of isonicotinic acid, featuring both bromo and chloro substituents at the 2- and 6-positions of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The electron-withdrawing effects of the halogens also facilitate nucleophilic aromatic substitution, broadening its utility in heterocyclic chemistry. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its reactive halogen groups.
2-Bromo-6-chloroisonicotinic Acid structure
1060811-26-8 structure
Product Name:2-Bromo-6-chloroisonicotinic Acid
CAS No:1060811-26-8
MF:C6H3BrClNO2
MW:236.450519800186
CID:1171459
PubChem ID:72211836
Update Time:2025-05-27

2-Bromo-6-chloroisonicotinic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-6-chloropyridine-4-carboxylic acid
    • DTXSID401266144
    • AB66787
    • DB-251391
    • Z1269205490
    • 2-BROMO-6-CHLORO-4-PYRIDINECARBOXYLIC ACID
    • AMY6611
    • EN300-114623
    • E90852
    • 2-BROMO-6-CHLOROISONICOTINIC ACID
    • 2-BROMO-6-CHLOROISONICOTINICACID
    • 1060811-26-8
    • CS-0192956
    • MFCD13185792
    • 2-Bromo-6-chloroisonicotinic Acid
    • MDL: MFCD13185792
    • Inchi: 1S/C6H3BrClNO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
    • InChI Key: IBBONDAWVSODCZ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=C(N=1)Cl

Computed Properties

  • Exact Mass: 234.90357g/mol
  • Monoisotopic Mass: 234.90357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 462.4±45.0 °C at 760 mmHg
  • Flash Point: 183.4±24.8 °C

2-Bromo-6-chloroisonicotinic Acid Security Information

2-Bromo-6-chloroisonicotinic Acid Pricemore >>

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